Cas no 65709-28-6 (2-(2-Methoxyphenyl)piperazine dihydrochloride)

• Product Name: 2-(2-Methoxyphenyl)piperazine dihydrochloride
• CAS No: 65709-28-6
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• MDL: MFCD09841648
• CID: 5224762
• PubChem ID: 122199079
• Update Time: 2025-05-25

2-(2-Methoxyphenyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenyl)piperazine dihydrochloride

• MDL： MFCD09841648
• Inchi： 1S/C11H16N2O.ClH/c1-14-11-5-3-2-4-9(11)10-8-12-6-7-13-10;/h2-5,10,12-13H,6-8H2,1H3;1H
• InChI Key： DSDCYBCLXJAPJJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C1NCCNC1)C.Cl

Additional information on 2-(2-Methoxyphenyl)piperazine dihydrochloride

2-(2-Methoxyphenyl)piperazine Dihydrochloride (CAS No: 65709-28-6): A Structurally Distinct Piperazine Derivative with Emerging Therapeutic Potential

The compound 2-(2-Methoxyphenyl)piperazine dihydrochloride (CAS No: 65709-28-6) represents a unique piperazine scaffold functionalized with a methoxyphenyl substituent, exhibiting intriguing pharmacological properties that have drawn significant attention in recent drug discovery efforts. This dihydrochloride salt form stabilizes the piperazine core through protonation, enhancing its solubility and bioavailability compared to its free base counterpart. Structural analysis reveals the methoxy group's strategic placement on the phenyl ring's para position relative to the piperazine linkage, a configuration critical for modulating receptor interactions.

Recent advancements in synthetic methodology have optimized the preparation of this compound through a two-step process involving N-alkylation of piperazine with 4-methoxystyrene, followed by hydrochloric acid-mediated salt formation. Innovations in solvent systems and catalyst selection reported in 2023 now achieve >98% purity with yields exceeding 80%, marking significant progress from earlier protocols requiring multistep purification processes. These improvements align with green chemistry principles by reducing waste generation while maintaining structural integrity of the aromatic-piperidine hybrid framework.

Pharmacodynamic studies published in Nature Communications (January 2024) revealed this compound's dual action as both a serotonin receptor modulator and NMDA receptor antagonist. Its ability to selectively bind 5-HT_1A receptors while allosterically regulating NR1/NR2B subunits demonstrates unprecedented pharmacological synergy. This dual mechanism underpins its neuroprotective effects observed in Alzheimer's disease models, where it reduced amyloid-beta accumulation by 43% while improving synaptic plasticity markers compared to memantine controls.

In cardiovascular research, preclinical data from the Journal of Medicinal Chemistry (April 2024) highlights its role as a novel endothelin receptor antagonist. The compound exhibited potent ETA receptor inhibition (IC₅₀: 17 nM) while sparing ETA/B dual antagonism, avoiding vascular hypotension seen with earlier agents. This selectivity profile shows promise for treating pulmonary arterial hypertension without compromising renal function - a critical advantage over existing therapies.

Clinical translation efforts are advancing through Phase I trials investigating its efficacy in major depressive disorder (MDD). Data presented at the 2024 Society of Biological Psychiatry meeting demonstrated rapid-onset antidepressant effects (within 7 days) without common SSRIs' sexual dysfunction side effects. The compound's unique ability to upregulate BDNF expression in hippocampal neurons provides mechanistic insights into its potential for treating treatment-resistant depression subtypes.

Ongoing investigations explore its role as an antiviral agent against flaviviruses through inhibition of NS3 protease activity, as reported in Cell Host & Microbe (June 2024). Structural docking studies revealed favorable interactions between the piperazine nitrogen and catalytic residues, suggesting development potential for dengue/Hepatitis C combination therapies.

The compound's safety profile remains favorable with non-genotoxic properties confirmed via OECD guideline assays. Stability studies under accelerated conditions (^{-30°C storage stability >3 years) align with pharmaceutical formulation requirements, enabling scalable manufacturing processes compliant with ICH Q1A guidelines.}

R&D pipelines now focus on prodrug strategies to enhance blood-brain barrier penetration while maintaining receptor selectivity profiles. Hybrid molecules combining this core structure with GABAergic modulators are currently under evaluation for epilepsy treatment regimens that avoid cognitive side effects associated with current benzodiazepines.